Methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C15H12N2O4S/c1-20-13(18)9-17-10-5-2-3-7-12(10)22-15(17)16-14(19)11-6-4-8-21-11/h2-8H,9H2,1H3
• InChI Key: RNOFLGXGLBZTMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2SC1=NC(=O)C3=CC=CO3
• Molecular Formula: C15H12N2O4S
• Molecular Weight: 316.3 g/mol

Description

Methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the benzothiazole family and is known for its unique chemical properties, which make it a valuable tool for studying various biological processes.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research in the field of organic synthesis has explored the synthesis and reactivity of compounds containing furan, benzothiazole, and acetate moieties, which are structurally related to "Methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate". For instance, the design and synthesis of thiazolopyrimidine derivatives demonstrate the incorporation of furan units into heterocyclic compounds, showcasing methodologies that might be relevant for synthesizing and modifying the compound of interest (Selvam et al., 2012). Similarly, the synthesis of novel dicationic imidazo[1,2-a]pyridines, incorporating furan units, outlines a potential pathway for the synthesis of complex molecules with potential biological activities (Ismail et al., 2004).

Biological Activity and Applications

While specific biological activities of "this compound" were not directly reported, studies on structurally related compounds provide insights into potential biological applications. Research on various derivatives of benzothiazole and furan has been conducted to explore their potential as antimicrobial, antinociceptive, and anti-inflammatory agents. For instance, compounds derived from furan and benzothiazole have shown significant antinociceptive and anti-inflammatory activities, suggesting possible applications in pain and inflammation management (Selvam et al., 2012). Moreover, the antimicrobial activity of thiazolidinones indicates the relevance of these structural frameworks in developing new antimicrobial agents (Sodha et al., 2003).

Mechanism of Action

Target of Action

They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds generally interact with their targets through various mechanisms, depending on the specific functional groups present in the compound .

Biochemical Pathways

Furan derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

Furan derivatives are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .